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Abstract
This document provides a detailed protocol for the Lewis acid-mediated allylation of aldehydes

with 3-butenyltrimethylsilane, a variation of the Hosomi-Sakurai reaction. This carbon-carbon

bond-forming reaction is a valuable tool in organic synthesis for the preparation of homoallylic

alcohols, which are versatile intermediates in the synthesis of complex molecules and natural

products. The protocol herein describes a general procedure using titanium tetrachloride (TiCl₄)

as the Lewis acid catalyst and provides representative data on the reaction with various

aldehydes.

Introduction
The addition of allyl groups to carbonyl compounds is a fundamental transformation in synthetic

organic chemistry. The Hosomi-Sakurai reaction utilizes the nucleophilic character of

allylsilanes, activated by a Lewis acid, to react with electrophiles such as aldehydes and

ketones.[1] The use of 3-butenyltrimethylsilane as the allylating agent leads to the formation

of homoallylic alcohols with a terminal double bond, which can be further functionalized. The

reaction typically proceeds with high regioselectivity, with the nucleophilic attack occurring at

the γ-carbon of the allylsilane. The choice of Lewis acid can influence the reactivity and

stereoselectivity of the transformation. Common Lewis acids employed for this purpose include

titanium tetrachloride (TiCl₄) and boron trifluoride etherate (BF₃·OEt₂).
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Data Presentation
The following table summarizes representative quantitative data for the Lewis acid-mediated

allylation of various aldehydes with 3-butenyltrimethylsilane. The data is compiled from

typical results for Hosomi-Sakurai reactions.

Entry Aldehyde
Lewis
Acid

Solvent
Temp.
(°C)

Time (h) Yield (%)

1
Benzaldeh

yde
TiCl₄ CH₂Cl₂ -78 2 85

2

Cyclohexa

necarboxal

dehyde

TiCl₄ CH₂Cl₂ -78 3 82

3
Isobutyrald

ehyde
TiCl₄ CH₂Cl₂ -78 2.5 78

4
Benzaldeh

yde
BF₃·OEt₂ CH₂Cl₂ -78 to 0 4 75

Experimental Protocols
General Procedure for the Titanium Tetrachloride Mediated Allylation of an Aldehyde with 3-
Butenyltrimethylsilane:

Materials:

Aldehyde (e.g., Benzaldehyde, 1.0 mmol, 1.0 eq)

3-Butenyltrimethylsilane (1.2 mmol, 1.2 eq)

Titanium tetrachloride (TiCl₄, 1.1 mmol, 1.1 eq, as a 1.0 M solution in CH₂Cl₂)

Anhydrous Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Argon or Nitrogen gas supply

Standard glassware for anhydrous reactions (oven-dried)

Procedure:

To an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a

thermometer, and a nitrogen or argon inlet, add the aldehyde (1.0 mmol) and anhydrous

dichloromethane (10 mL).

Cool the solution to -78 °C using a dry ice/acetone bath.

To the stirred solution, add 3-butenyltrimethylsilane (1.2 mmol) via syringe.

Slowly add the titanium tetrachloride solution (1.1 mL of a 1.0 M solution in CH₂Cl₂, 1.1

mmol) dropwise via syringe over 10 minutes. The reaction mixture may turn yellow or

reddish-brown.

Stir the reaction mixture at -78 °C for the time indicated in the data table (typically 2-3 hours),

monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by the slow addition of saturated aqueous sodium

bicarbonate solution (10 mL) at -78 °C.

Allow the mixture to warm to room temperature and stir for 30 minutes.

Transfer the mixture to a separatory funnel and separate the layers.

Extract the aqueous layer with dichloromethane (2 x 15 mL).

Combine the organic layers and wash with brine (20 mL).

Dry the combined organic layer over anhydrous magnesium sulfate or sodium sulfate.
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Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

Purify the crude product by flash column chromatography on silica gel using an appropriate

eluent system (e.g., ethyl acetate/hexanes) to afford the desired homoallylic alcohol.

Mandatory Visualization
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Experimental Workflow
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Caption: General experimental workflow for the Lewis acid-mediated allylation.
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Simplified Reaction Mechanism
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Caption: Simplified mechanism of the Lewis acid-mediated allylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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